Cas no 932841-21-9 (2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 932841-21-9
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• MDL: MFCD03420045
• CID: 3111313
• PubChem ID: 25218873
• Update Time: 2025-06-08

2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid
• BBL037444
• MFCD03420045
• 2-(3-isopropoxyphenyl)-8-methylquinoline-4-carboxylicacid
• CS-0321754
• H20926
• 8-methyl-2-(3-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• ALBB-000533
• STK502267
• VS-14159
• 8-methyl-2-[3-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid
• AKOS005170984
• 932841-21-9
• SB72237

• MDL： MFCD03420045
• Inchi： 1S/C20H19NO3/c1-12(2)24-15-8-5-7-14(10-15)18-11-17(20(22)23)16-9-4-6-13(3)19(16)21-18/h4-12H,1-3H3,(H,22,23)
• InChI Key： UUSUGMKCRRWQEC-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 321.13649347Da
• Monoisotopic Mass: 321.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 932841-21-9)

2-(3-Isopropoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 932841-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This quinoline derivative features a carboxylic acid functional group, an isopropoxy phenyl moiety, and a methyl substituent, making it a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted therapies.

The compound's molecular structure, characterized by the 8-methylquinoline core and 3-isopropoxyphenyl side chain, contributes to its stability and bioavailability. These attributes are critical for its potential use in developing novel therapeutics, a topic frequently searched in academic and industrial databases. Recent studies highlight its relevance in kinase inhibition, a hot topic in oncology research, where quinoline-4-carboxylic acid derivatives are investigated for their anti-proliferative effects. This aligns with the growing demand for small-molecule inhibitors in cancer treatment, a key focus area in 2023-2024.

From a synthetic chemistry perspective, CAS 932841-21-9 serves as a valuable building block for constructing complex heterocyclic systems. Its carboxylic acid group enables facile derivatization, such as amide coupling or esterification, which is frequently discussed in organic chemistry forums and patent literature. The compound's solubility profile and lipophilicity (logP) are also of interest to medicinal chemists optimizing drug-like properties, a recurring theme in AI-driven drug design platforms like AlphaFold and molecular docking simulations.

In material science, the 2-(3-Isopropoxyphenyl) moiety offers intriguing possibilities for designing fluorescent probes or metal-chelating agents, addressing the surge in demand for diagnostic tools and sensors. This application resonates with trending searches on "smart materials" and "molecular imaging." Additionally, the compound's thermal stability makes it a candidate for high-performance polymers, a niche yet rapidly growing sector in sustainable industrial applications.

Quality control and analytical characterization of 932841-21-9 typically involve HPLC, NMR, and mass spectrometry, techniques widely searched by QC professionals. The compound's spectral fingerprints (e.g., UV-Vis absorption maxima) are often benchmarked against computational predictions, bridging experimental and theoretical chemistry—a convergence point for many AI-assisted research initiatives. Regulatory-wise, the compound is not classified under restricted categories, but proper handling protocols are recommended per standard laboratory safety guidelines.

Market-wise, the demand for 8-methylquinoline-4-carboxylic acid derivatives reflects broader trends in personalized medicine and green chemistry. Suppliers increasingly highlight batch-to-batch consistency and scalability, responding to user queries about "reliable sourcing of rare chemicals." As research continues, this compound may emerge in patent filings for autoimmune therapies or neurodegenerative diseases, areas dominating recent scientific discourse and public health priorities.